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molecular formula C4H10N6O4S B029843 2,4,5,6-Tetraaminopyrimidine sulfate CAS No. 5392-28-9

2,4,5,6-Tetraaminopyrimidine sulfate

Cat. No. B029843
CAS RN: 5392-28-9
M. Wt: 238.23 g/mol
InChI Key: MQEFDQWUCTUJCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04247693

Procedure details

In accordance with the present invention, a process for preparing 2,4,5,6-tetraaminopyrimidine sulfate (TAPS) comprises (1) reacting about one molecular proportion of 5-nitroso-2,4,6-triaminopyrimidine (NTAP) in water with about 2.0 to 2.5 molecular proportions of zinc dust and about 4.0 to 4.7 molecular proportions of a suitable acid, to provide a reaction mixture having a pH below 7; (2) reacting the reaction mixture at a temperature of about 20° to 65° C. to form the acid salt of 2,4,5,6-tetraaminopyrimidine; (3) adjusting the pH to about 2.0 to 2.5 by adding the suitable acid to form a solution of the acid salt; (4) separating the insoluble materials from step (3) to obtain a wet cake and a mother liquor; (5) adding sulfuric acid to the mother liquor to adjust the pH to about 0.2 to 0.5 while maintaining the temperature at about 20° to 60° C.; (6) cooling the reaction mixture of step (5) to about 0° to 10° C. to precipitate 2,4,5,6-tetraaminopyrimidine sulfate; and (7) recovering the precipitate.
Name
2,4,5,6-tetraaminopyrimidine sulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
( 1 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
5-nitroso-2,4,6-triaminopyrimidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
( 2 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
zinc
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Six
Name
2,4,5,6-tetraaminopyrimidine

Identifiers

REACTION_CXSMILES
S(O)(O)(=O)=O.[NH2:6][C:7]1[N:12]=[C:11]([NH2:13])[C:10]([NH2:14])=[C:9]([NH2:15])[N:8]=1.N(C1C(N)=NC(N)=NC=1N)=O>O.[Zn]>[NH2:6][C:7]1[N:12]=[C:11]([NH2:13])[C:10]([NH2:14])=[C:9]([NH2:15])[N:8]=1 |f:0.1|

Inputs

Step One
Name
2,4,5,6-tetraaminopyrimidine sulfate
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)(=O)(O)O.NC1=NC(=C(C(=N1)N)N)N
Step Two
[Compound]
Name
( 1 )
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
5-nitroso-2,4,6-triaminopyrimidine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N(=O)C=1C(=NC(=NC1N)N)N
Step Four
[Compound]
Name
( 2 )
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Six
Name
zinc
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Zn]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
about 4.0 to 4.7 molecular proportions of a suitable acid, to provide a reaction mixture
CUSTOM
Type
CUSTOM
Details
at a temperature of about 20° to 65° C.

Outcomes

Product
Name
2,4,5,6-tetraaminopyrimidine
Type
product
Smiles
NC1=NC(=C(C(=N1)N)N)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.